2,4-Dihydro-5-(4-chlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione

• CAS RN: 110623-24-0
• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.73 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
• InChI: InChI=1S/C10H10ClN3S/c1-13-9(12-14(2)10(13)15)7-3-5-8(11)6-4-7/h3-6H,1-2H3
• InChI Key: BQGRNCIJMQGMBY-UHFFFAOYSA-N
• SMILES: CN1C(=NN(C1=S)C)C2=CC=C(C=C2)Cl
• synonyms: 5-(4-chlorophenyl)-2,4-dihydro-2,4-dimethyl-3H-1,2,4-triazole-3-thione; MDL 19,660; MDL 19660; MDL-19660

Description

2,4-Dihydro-5-(4-chlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione, also known as 2,4-Dihydro-5-(4-chlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione, is a useful research compound. Its molecular formula is C10H10ClN3S and its molecular weight is 239.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 1:1 mixture of 1-(4-chlorobenzoyl)-2,4-dimethylthiosemicarbazide and pyridine hydrochloride (3.61 g of mixture) from Example 2 and 1 molar aqueous NaHCO3 (100 ml, 1.00×10-1 mole) were stirred and warmed to reflux. After refluxing for 5 hours the reaction was allowed to cool. It was then placed in a refrigerator for several hours before the precipitate was collected by filtration. The collected material was dried partially by suction before being transferred to a desiccator where it was dried at high vacuum. This affords the desired product as a beige powder: 2.01 g (84%). This was purified by flash chromatography and subsequent crystallization from isopropanol yielding small, slightly yellowish plates: 1.74 g (73%), mp 113°-115° C.